Cas no 898776-08-4 (4-Cyano-4'-pyrrolidinomethyl benzophenone)

• Product Name: 4-Cyano-4'-pyrrolidinomethyl benzophenone
• CAS No: 898776-08-4
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• MDL: MFCD03841504
• CID: 879259
• PubChem ID: 24724337
• Update Time: 2025-10-05

4-Cyano-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
• 4-CYANO-4'-PYRROLIDINOMETHYL BENZOPHENONE
• 4-CYANO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 4-{4-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016019890
• DTXSID90642736
• MFCD03841504
• 898776-08-4
• 4-cyano-4'-pyrrolidinomethylbenzophenone
• 4-Cyano-4'-pyrrolidinomethyl benzophenone

• MDL： MFCD03841504
• Inchi： 1S/C19H18N2O/c20-13-15-3-7-17(8-4-15)19(22)18-9-5-16(6-10-18)14-21-11-1-2-12-21/h3-10H,1-2,11-12,14H2
• InChI Key： PDOJYUJHYROZFM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 290.14200
• Monoisotopic Mass: 290.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.32298